
An In-depth Technical Guide to 2-Bromo-7-
methylnaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Bromo-7-methylnaphthalene

Cat. No.: B181319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 2-Bromo-7-methylnaphthalene. Due to the limited availability of published

experimental data, this document focuses on foundational information and presents a putative

synthesis pathway based on established chemical principles.

Chemical Structure and Properties
2-Bromo-7-methylnaphthalene is an aromatic hydrocarbon derivative with the chemical

formula C₁₁H₉Br.[1][2] Its structure consists of a naphthalene core substituted with a bromine

atom at the 2-position and a methyl group at the 7-position.

Table 1: Physicochemical Properties of 2-Bromo-7-methylnaphthalene
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Property Value Source

CAS Number 187746-76-5 [1][2]

Molecular Formula C₁₁H₉Br [1][2]

Molecular Weight 221.09 g/mol [2]

IUPAC Name 2-bromo-7-methylnaphthalene

SMILES
CC1=CC2=C(C=C1)C=CC(=C

2)Br
[2]

Boiling Point 137.6 ± 13.7 °C (Predicted) [1]

Density 1.4 ± 0.1 g/cm³ (Predicted) [1]

LogP 4.2 (Predicted) [1]

Note: Experimental data for boiling point, density, and melting point are not consistently

available in the public domain. The presented values are based on computational predictions.

Spectroscopic Data
Detailed experimental spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-
Bromo-7-methylnaphthalene is not readily available in published literature. For reference, the

spectral data for the related compound, 2-bromonaphthalene, can be found in various

databases such as the NIST WebBook.[3][4][5][6][7][8][9] Researchers synthesizing 2-Bromo-
7-methylnaphthalene will need to perform their own spectral characterization.

Synthesis of 2-Bromo-7-methylnaphthalene
A detailed, experimentally validated protocol for the synthesis of 2-Bromo-7-
methylnaphthalene is not explicitly available in the reviewed literature. However, a plausible

synthetic route can be proposed based on established methods for the bromination of

naphthalene derivatives. One common approach involves the electrophilic aromatic substitution

of a suitable precursor, such as 2-methylnaphthalene or a protected 7-methyl-2-naphthol.
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Putative Experimental Protocol: Bromination of 2-
Methylnaphthalene
This hypothetical protocol is adapted from general procedures for the bromination of aromatic

compounds. Caution: This procedure has not been experimentally validated for this specific

substrate and should be performed with appropriate safety precautions and optimization.

Materials:

2-Methylnaphthalene

N-Bromosuccinimide (NBS)

Anhydrous N,N-Dimethylformamide (DMF)

Inert atmosphere (e.g., Nitrogen or Argon)

Standard laboratory glassware for organic synthesis

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere,

dissolve 2-methylnaphthalene (1.0 equivalent) in anhydrous DMF.

Cool the solution to 0 °C using an ice bath.

Slowly add N-Bromosuccinimide (1.05 equivalents) portion-wise to the stirred solution,

maintaining the temperature at 0 °C.

Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by pouring the mixture into ice-cold water.

Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).
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Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel to isolate 2-Bromo-7-
methylnaphthalene. The separation of potential isomers will be critical.

Note: This reaction is likely to produce a mixture of brominated isomers. Careful purification

and characterization are essential to isolate the desired 2-Bromo-7-methylnaphthalene.

Visualization of Chemical Structure and a Generic
Synthetic Workflow
Chemical Structure of 2-Bromo-7-methylnaphthalene
Caption: Chemical structure of 2-Bromo-7-methylnaphthalene.

General Workflow for Synthesis and Purification
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2-Methylnaphthalene +
N-Bromosuccinimide

Reaction in DMF
(0°C to RT)

Aqueous Workup &
Extraction

Column Chromatography

2-Bromo-7-methylnaphthalene

Click to download full resolution via product page

Caption: A generalized workflow for the putative synthesis of 2-Bromo-7-methylnaphthalene.

Applications in Drug Development and Research
Currently, there is a lack of specific information in the scientific literature regarding the

biological activity, signaling pathway involvement, or direct applications of 2-Bromo-7-
methylnaphthalene in drug development. However, the naphthalene scaffold is a common

motif in many biologically active compounds.[10] Naphthalene derivatives have been

investigated for a wide range of therapeutic applications, including as anticancer, antimicrobial,

and anti-inflammatory agents.[10]

The presence of a bromine atom and a methyl group on the naphthalene core of 2-Bromo-7-
methylnaphthalene provides handles for further chemical modification, making it a potential

building block for the synthesis of more complex molecules for biological screening. For

instance, the bromo-substituent can be utilized in cross-coupling reactions, such as the Suzuki

or Heck reactions, to introduce new carbon-carbon bonds.
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Conclusion
2-Bromo-7-methylnaphthalene is a substituted naphthalene for which detailed experimental

data is scarce in the public domain. This guide has provided the available foundational

information and a putative synthetic strategy. Further research is required to fully characterize

this compound and explore its potential applications in medicinal chemistry and materials

science. Researchers interested in this molecule will need to undertake its synthesis and

subsequent detailed characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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